Cas no 2227773-61-5 (methyl 2-chloro-4-(1R)-1-hydroxyethylbenzoate)

Methyl 2-chloro-4-[(1R)-1-hydroxyethyl]benzoate is a chiral benzoate derivative featuring a chloro substituent at the 2-position and a (1R)-1-hydroxyethyl group at the 4-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. The presence of both electron-withdrawing (chloro) and electron-donating (hydroxyethyl) groups enhances its reactivity in selective transformations, such as asymmetric synthesis or further functionalization. The (R)-configuration of the hydroxyethyl group makes it useful for stereoselective applications. Its ester functionality allows for straightforward derivatization, while the chloro group offers additional reactivity for cross-coupling reactions. The compound is typically handled under controlled conditions due to its sensitivity.
methyl 2-chloro-4-(1R)-1-hydroxyethylbenzoate structure
2227773-61-5 structure
Product Name:methyl 2-chloro-4-(1R)-1-hydroxyethylbenzoate
CAS No:2227773-61-5
MF:C10H11ClO3
MW:214.645542383194
CID:6187012
PubChem ID:165781210
Update Time:2025-10-28

methyl 2-chloro-4-(1R)-1-hydroxyethylbenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-chloro-4-(1R)-1-hydroxyethylbenzoate
    • methyl 2-chloro-4-[(1R)-1-hydroxyethyl]benzoate
    • EN300-1995551
    • 2227773-61-5
    • Inchi: 1S/C10H11ClO3/c1-6(12)7-3-4-8(9(11)5-7)10(13)14-2/h3-6,12H,1-2H3/t6-/m1/s1
    • InChI Key: XOMNSRIHCNBPDX-ZCFIWIBFSA-N
    • SMILES: ClC1=C(C(=O)OC)C=CC(=C1)[C@@H](C)O

Computed Properties

  • Exact Mass: 214.0396719g/mol
  • Monoisotopic Mass: 214.0396719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.5Ų

methyl 2-chloro-4-(1R)-1-hydroxyethylbenzoate Pricemore >>

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Additional information on methyl 2-chloro-4-(1R)-1-hydroxyethylbenzoate

Comprehensive Analysis of Methyl 2-Chloro-4-(1R)-1-Hydroxyethylbenzoate (CAS No. 2227773-61-5)

Methyl 2-chloro-4-(1R)-1-hydroxyethylbenzoate (CAS No. 2227773-61-5) is a chiral ester derivative with significant applications in pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its hydroxyethyl and chloro functional groups, has garnered attention for its role in asymmetric synthesis and drug development. Its R-configuration at the hydroxyethyl moiety makes it a valuable building block for enantioselective reactions, aligning with the growing demand for stereochemically pure compounds in modern therapeutics.

In recent years, the interest in chiral auxiliaries and asymmetric catalysts has surged, driven by the need for greener and more efficient synthetic routes. Researchers frequently search for terms like "chiral benzoate derivatives" or "methyl ester applications in drug synthesis," reflecting the compound's relevance. The CAS No. 2227773-61-5 is often associated with queries about "stereoselective esterification" and "pharmaceutical intermediates for anti-inflammatory drugs," highlighting its potential in targeted therapies.

The structural uniqueness of methyl 2-chloro-4-(1R)-1-hydroxyethylbenzoate lies in its ability to serve as a precursor for bioactive molecules. For instance, its chloro substituent enhances electrophilic reactivity, while the hydroxyethyl group facilitates hydrogen bonding, critical for molecular recognition. These properties are frequently explored in studies related to "enzyme inhibition" and "small-molecule probes," addressing current trends in precision medicine and chemical biology.

From a synthetic perspective, this compound is often discussed alongside "green chemistry" and "atom economy," as its efficient preparation minimizes waste. Laboratories optimizing "microwave-assisted synthesis" or "flow chemistry protocols" for such esters contribute to sustainable practices—a hotspot in academic and industrial research. The CAS No. 2227773-61-5 thus bridges traditional organic chemistry with cutting-edge methodologies.

Analytical techniques like HPLC, NMR, and mass spectrometry are pivotal for characterizing methyl 2-chloro-4-(1R)-1-hydroxyethylbenzoate, ensuring purity and stereochemical integrity. Queries such as "HPLC methods for chiral separation" or "NMR shifts for benzoate derivatives" underscore the compound's analytical challenges and solutions. These discussions resonate with quality control professionals and synthetic chemists alike.

In conclusion, methyl 2-chloro-4-(1R)-1-hydroxyethylbenzoate (CAS No. 2227773-61-5) exemplifies the intersection of chirality, functionality, and sustainability in modern chemistry. Its applications span drug discovery, material science, and beyond, making it a subject of enduring interest in both academic and industrial settings.

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